Cas no 76196-80-0 (Methyl 5-methylpyrimidine-2-carboxylate)

• Product Name: Methyl 5-methylpyrimidine-2-carboxylate
• CAS No: 76196-80-0
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• MDL: MFCD16660966
• CID: 561097
• PubChem ID: 53429432
• Update Time: 2025-07-27

Methyl 5-methylpyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-methylpyrimidine-2-carboxylate
• 2-Pyrimidinecarboxylicacid, 5-methyl-, methyl ester
• 5-METHYL-2-PYRIMIDINECARBOXYLIC ACID METHYL ESTER
• 5-Methyl-pyrimidin-2-carbonsaeure-methylester
• 5-methyl-pyrimidine-2-carboxylic acid methyl ester
• AK-32427
• PB28603
• SY040125
• ST1141088
• Methyl 5-methylpyrimidine-2-carboxylate, AldrichCPR
• 2-Pyrimidinecarboxylicacid,5-methyl-,methylester(6CI,9CI)
• 2-pyrimidinecarboxylic acid,5-methyl-,methyl ester
• 76196-80-0
• A857913
• AMY15657
• MFCD16660966
• METHYL5-METHYLPYRIMIDINE-2-CARBOXYLATE
• CS-W000730
• AKOS016846067
• DS-11523
• FT-0720782
• DTXSID30700142
• SCHEMBL10382421
• DB-075079

• MDL： MFCD16660966
• Inchi： 1S/C7H8N2O2/c1-5-3-8-6(9-4-5)7(10)11-2/h3-4H,1-2H3
• InChI Key： WBEDYPRLVFMBSD-UHFFFAOYSA-N
• SMILES： O(C)C(C1N=CC(C)=CN=1)=O

Computed Properties

• Exact Mass: 152.059
• Monoisotopic Mass: 152.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 52.1

Experimental Properties

• Density: 1.169
• Melting Point: 99-101 ºC
• Boiling Point: 270 ºC
• Flash Point: 117 ºC
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Methyl 5-methylpyrimidine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 5-methylpyrimidine-2-carboxylate

Recent Advances in the Application of Methyl 5-methylpyrimidine-2-carboxylate (CAS: 76196-80-0) in Chemical Biology and Pharmaceutical Research

Methyl 5-methylpyrimidine-2-carboxylate (CAS: 76196-80-0) is a pyrimidine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including kinase inhibitors, antiviral agents, and anticancer drugs. Its unique structural features, such as the presence of both a methyl ester and a methyl-substituted pyrimidine ring, make it a valuable scaffold for medicinal chemistry. Recent studies have explored its potential in drug discovery, particularly in the development of targeted therapies for complex diseases.

One of the most notable advancements involving Methyl 5-methylpyrimidine-2-carboxylate is its role in the synthesis of novel kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have utilized this compound to design and synthesize selective kinase inhibitors with improved potency and reduced off-target effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of Methyl 5-methylpyrimidine-2-carboxylate into a series of EGFR (epidermal growth factor receptor) inhibitors, which exhibited promising activity against non-small cell lung cancer (NSCLC) cell lines.

In addition to its applications in oncology, Methyl 5-methylpyrimidine-2-carboxylate has also been investigated for its potential in antiviral drug development. A recent study highlighted its utility as a building block for the synthesis of nucleoside analogs, which are commonly used to treat viral infections such as HIV and hepatitis C. The study, published in Antiviral Research, reported that derivatives of this compound exhibited significant inhibitory activity against viral polymerases, suggesting its potential as a lead compound for further optimization.

The synthetic versatility of Methyl 5-methylpyrimidine-2-carboxylate has also been explored in the context of drug delivery systems. Researchers have functionalized this compound to create prodrugs and drug conjugates, enhancing the bioavailability and targeted delivery of therapeutic agents. For example, a 2022 study in the European Journal of Pharmaceutical Sciences described the development of a prodrug system using Methyl 5-methylpyrimidine-2-carboxylate as a linker, which improved the solubility and stability of a poorly water-soluble anticancer drug.

Despite these promising developments, challenges remain in the optimization of Methyl 5-methylpyrimidine-2-carboxylate-based compounds. Issues such as metabolic stability, toxicity, and selectivity need to be addressed through further structure-activity relationship (SAR) studies. Nevertheless, the growing body of research underscores the potential of this compound as a valuable tool in drug discovery and chemical biology. Future studies are expected to focus on expanding its applications, particularly in the design of next-generation therapeutics for unmet medical needs.